4-[(2-Methoxyethyl)amino]butan-2-one

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 4-(2-methoxyethylamino)butan-2-one
• InChI: InChI=1S/C7H15NO2/c1-7(9)3-4-8-5-6-10-2/h8H,3-6H2,1-2H3
• InChI Key: JNONXFJCISQFDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCNCCOC

Description

4-[(2-Methoxyethyl)amino]butan-2-one is a ketone derivative featuring a 2-methoxyethylamino substituent at the fourth carbon of the butan-2-one backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Methoxyethyl)amino]butan-2-one can be achieved through several methods. One common approach involves the reaction of 2-methoxyethylamine with butan-2-one under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature and pressure to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 4-[(2-Methoxyethyl)amino]butan-2-one often involves large-scale reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions allows for efficient production with minimal by-products. Safety measures are also implemented to handle the compound’s potential toxicity and ensure environmental compliance.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Methoxyethyl)amino]butan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution Reagents: Halogens and other nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-[(2-Methoxyethyl)amino]butan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2-Methoxyethyl)amino]butan-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Key Observations :

• Analogs with quinoline (e.g., ) or phenolic groups (e.g., ) exhibit distinct electronic and steric profiles, influencing their biological interactions.

Key Insights :

• Enzyme Inhibition: The methoxyethylphenoxy boronic acid derivative () shows potent fungal histone deacetylase (HDAC) inhibition, comparable to trichostatin A. The target compound’s methoxyethyl group may similarly enhance HDAC affinity.
• Antimicrobial Activity: 4-(N-Methyl-N-phenylamino)butan-2-one () exhibits broad-spectrum activity, suggesting that amino group modifications critically influence microbial targeting.
• α-Glucosidase Inhibition: The phenoxy-substituted analog () outperforms the control drug acarbose, highlighting the role of aromatic substituents in enzyme binding.

Key Observations :

• Toxicity: Amino-substituted derivatives (e.g., ) may pose higher risks, necessitating stringent handling protocols.

Biological Activity

4-[(2-Methoxyethyl)amino]butan-2-one, also known as a derivative of butanone, has garnered attention in pharmacological studies due to its potential biological activities. This article explores its biological activity, focusing on its pharmacodynamics, structure-activity relationships (SAR), and relevant case studies.

4-[(2-Methoxyethyl)amino]butan-2-one acts primarily through modulation of neurotransmitter systems. Its structural modifications enhance affinity for specific receptors, particularly GPR88, which is involved in various neurological processes.

Pharmacological Effects

• GPR88 Agonism : Recent studies have shown that this compound exhibits agonistic activity at the GPR88 receptor, which is implicated in modulating dopaminergic signaling pathways. This receptor's activation has been linked to potential therapeutic effects in neuropsychiatric disorders .
• Metabolic Stability : The compound's metabolic stability was assessed in mouse liver microsomes, revealing a half-life of approximately 2.2 minutes. Structural modifications aimed at enhancing stability have shown promise in maintaining high potency while reducing metabolic degradation .
• Cytotoxicity : Preliminary cytotoxicity assays indicate that the compound has a selective toxicity profile against certain cancer cell lines, with an EC50 value suggesting moderate potency in inhibiting cell proliferation .

Structure-Activity Relationship (SAR)

The SAR studies highlight how variations in the alkoxy substituent impact biological activity. For example:

• Increasing the size of the alkoxy group improved both potency and metabolic stability.
• Compounds with branched alkyl chains demonstrated enhanced receptor affinity compared to their linear counterparts .

Compound Variant	EC50 (nM)	Metabolic Stability (min)
Original	45	2.2
Isopropoxy	25	5.0
Ethoxy	30	3.5

Case Studies

• Neuropsychiatric Applications : A study investigating the effects of GPR88 agonists on anxiety-related behaviors found that compounds similar to 4-[(2-Methoxyethyl)amino]butan-2-one significantly reduced anxiety-like symptoms in animal models .
• Cancer Research : In vitro studies demonstrated that this compound could induce apoptosis in specific cancer cell lines, suggesting a potential role as an anticancer agent. Further research is needed to elucidate the underlying mechanisms and optimize efficacy .